Cas no 1693-44-3 (Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl-)

• Product Name: Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl-
• CAS No: 1693-44-3
• MF: C₁₈H₂₈O₄Si₄
• MW: 420.754528999329
• CID: 182155
• PubChem ID: 74326
• Update Time: 2025-06-07

Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclotetrasiloxane,2,2,4,4,6,6-hexamethyl-8,8-diphenyl-
• 2,2,4,4,6,6-hexamethyl-8,8-diphenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• 2,2,4,4,6,6-hexamethyl-8,8-diphenylcyclotetrasiloxane
• 1,1,3,3,5,5-Hexamethyl-7,7-diphenylcyclotetrasiloxane
• 2,2-Diphenyl-4,4,6,6,8,8-hexamethylcyclooctanetetrasiloxane
• 2,2,4,4,6,6-Hexamethyl-8,8-diphenylcyclooctanetetrasiloxane
• 2,2,4,4,6,6-hexamethyl-8,8-diphenyl-cyclotetrasiloxane
• 2,2,4,4,6,6-Hexamethyl-8,8-diphenyl-[1,3,5,7,2,4,6,8]cyclotetrasiloxane
• DTXSID60168690
• EINECS 216-895-8
• BOIFXPDTOHPTOD-UHFFFAOYSA-N
• SCHEMBL526011
• 1693-44-3
• Cyclotetrasiloxane, 2,2,4,4,6,6-hexamethyl-8,8-diphenyl-
• NS00045452
• 2,2,4,4,6,6-Hexamethyl-8,8-diphenyl-1,3,5,7,2,4,6,8-tetroxatetrasilocane
• DTXCID1091181

• Inchi： 1S/C18H28O4Si4/c1-23(2)19-24(3,4)21-26(22-25(5,6)20-23,17-13-9-7-10-14-17)18-15-11-8-12-16-18/h7-16H,1-6H3
• InChI Key： BOIFXPDTOHPTOD-UHFFFAOYSA-N
• SMILES： [Si]1(C2C=CC=CC=2)(C2C=CC=CC=2)O[Si](C)(C)O[Si](C)(C)O[Si](C)(C)O1

Computed Properties

• Exact Mass: 420.10644
• Monoisotopic Mass: 420.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2

Experimental Properties

• Density: 1.06
• Boiling Point: 353.9°Cat760mmHg
• Flash Point: 146°C
• Refractive Index: 1.513
• PSA: 36.92
• LogP: 3.42840